2-[[5-(2,5-dimethylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide

Specification

• Molecular Formula: C21H21N3O5S2
• Molecular Weight: 459.5 g/mol
• IUPAC Name: 2-[[5-(2,5-dimethylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide
• Standard InChI: InChI=1S/C21H21N3O5S2/c1-13-4-5-14(2)17(10-13)31(27,28)18-11-22-21(24-20(18)26)30-12-19(25)23-15-6-8-16(29-3)9-7-15/h4-11H,12H2,1-3H3,(H,23,25)(H,22,24,26)
• Standard InChI Key: KYKQMZKOEDZRRO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)C2=CN=C(NC2=O)SCC(=O)NC3=CC=C(C=C3)OC

Introduction

2-[[5-(2,5-dimethylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide is a synthetic organic compound that belongs to the sulfonamide derivatives category. It features a complex structure, including a pyrimidine ring, a sulfonyl group, and an acetamide moiety, which contribute to its potential pharmacological properties. This compound is primarily used for research purposes and is not intended for human or veterinary use.

Synthesis and Chemical Reactions

The synthesis of this compound typically involves multi-step organic reactions. These reactions are conducted under controlled conditions to prevent degradation or unwanted side reactions. Common analytical techniques used to assess reaction outcomes include high-performance liquid chromatography (HPLC).

Potential Applications and Mechanism of Action

The compound's mechanism of action often involves interaction with specific biological targets such as enzymes or receptors. Its potential applications are primarily in medicinal chemistry, where it can be used to explore new therapeutic pathways.

Table: Comparison of Related Sulfonamide Derivatives

Compound Name	Molecular Weight (g/mol)	Potential Applications
2-[[5-(2,5-dimethylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide	473.56	Medicinal chemistry research
2-[[5-(2,4-dimethylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide	497.5	Research purposes
2-[(5-cyano-6-oxo-4-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-(4-sulfamoylphenyl)acetamide	441.5	Potential therapeutic applications

In Silico and In Vitro Studies

While specific in silico or in vitro studies on this compound are not detailed in the available literature, related sulfonamide derivatives have shown promise in various biological activities, such as anti-inflammatory effects.